(5Z)-3-(furan-2-ylmethyl)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C28H25N3O3S2
• Molecular Weight: 515.6 g/mol
• IUPAC Name: (5Z)-3-(furan-2-ylmethyl)-5-[[3-(2-methyl-4-propan-2-yloxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H25N3O3S2/c1-18(2)34-22-11-12-24(19(3)14-22)26-20(16-31(29-26)21-8-5-4-6-9-21)15-25-27(32)30(28(35)36-25)17-23-10-7-13-33-23/h4-16,18H,17H2,1-3H3/b25-15-
• InChI Key: ZBIGGHDAYLWXLU-MYYYXRDXSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC(C)C)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CO4)C5=CC=CC=C5
• Canonical SMILES: CC1=C(C=CC(=C1)OC(C)C)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC4=CC=CO4)C5=CC=CC=C5

Description

The compound “(5Z)-3-(furan-2-ylmethyl)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one” is a rhodanine derivative characterized by a thiazolidin-4-one core with a 2-thioxo moiety, a furan-2-ylmethyl substituent at position 3, and a complex benzylidene group at position 3. The benzylidene moiety incorporates a pyrazole ring substituted with a 2-methyl-4-isopropoxyphenyl group and a phenyl group . Rhodanine derivatives are widely studied for their biological activities, including antimicrobial, antiviral, and anticancer properties, owing to their ability to modulate enzyme targets such as bacterial phosphotransferases and viral proteases .

The stereoelectronic properties of this compound are influenced by the conjugation of the thioxo group with the thiazolidinone ring, the electron-rich furan ring, and the steric bulk of the pyrazole-phenyl-isopropoxy substituent. Its synthesis likely involves Knoevenagel condensation of a substituted pyrazole-aldehyde with a rhodanine precursor, followed by functionalization of the furan-methyl group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-3-(furan-2-ylmethyl)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common method starts with the preparation of the thiazolidinone core, followed by the introduction of the furan and pyrazole rings through condensation reactions. The reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure the desired product yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

(5Z)-3-(furan-2-ylmethyl)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thioxo group to a thiol group.

Substitution: Electrophilic and nucleophilic substitution reactions can modify the furan and pyrazole rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols. Substitution reactions can introduce various functional groups onto the furan and pyrazole rings.

Scientific Research Applications

Chemistry

The compound serves as a building block in organic synthesis. Its unique structure enables it to participate in various chemical reactions, including:

• Oxidation : Conversion to sulfoxides or sulfones.
• Reduction : Transformation of the thioxo group to a thiol.
• Substitution Reactions : Modifications on the furan and pyrazole rings.

These properties make it useful for synthesizing more complex molecules and exploring new reaction pathways.

Biology

Research indicates that this compound exhibits potential bioactive properties , including:

• Antimicrobial Activity : Studies have demonstrated its effectiveness against various bacterial strains.
• Antifungal Properties : It shows promise in inhibiting fungal growth, making it a candidate for developing antifungal agents.
• Anticancer Activity : Preliminary investigations suggest that it may inhibit cancer cell proliferation by inducing apoptosis through specific molecular interactions.

Medicine

The therapeutic potential of (5Z)-3-(furan-2-ylmethyl)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one is under exploration:

• Cancer Treatment : Ongoing research aims to elucidate its mechanisms in targeting cancer cells.
• Infectious Diseases : Investigations are being conducted into its efficacy against various pathogens, potentially leading to new treatments.

Industry

In industrial applications, the compound is utilized in:

• Material Science : Development of new materials with desired properties.
• Catalysis : Acting as a catalyst in specific chemical processes to enhance reaction efficiency.

Case Study 1: Antimicrobial Activity

A study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of derivatives of thiazolidinones, including (5Z)-3-(furan-2-ylmethyl)-5-{...}. The results indicated significant activity against Gram-positive bacteria, suggesting potential for pharmaceutical development .

Case Study 2: Anticancer Mechanism

Research featured in Cancer Letters explored the anticancer effects of thiazolidinone derivatives. The study found that (5Z)-3-(furan-2-ylmethyl)-5-{...} inhibited cell proliferation and induced apoptosis in human cancer cell lines through specific signaling pathways .

Mechanism of Action

The mechanism of action of (5Z)-3-(furan-2-ylmethyl)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the growth of cancer cells by interfering with cell division and inducing apoptosis. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Key Observations :

• The target compound’s pyrazole-isopropoxyphenyl substituent introduces significant steric bulk and lipophilicity compared to simpler benzylidene derivatives (e.g., Compounds I and II) .
• Unlike azulenylmethylene-substituted rhodanines (electrochemically active due to extended conjugation), the target compound’s activity may rely on steric interactions with biological targets .

Electronic and Physicochemical Properties

Table 2: Comparative Electronic Properties

Property	Target Compound	Compound I	Compound II	Azulenylmethylene Derivative
LogP (Predicted)	~4.2 (high lipophilicity)	~3.8	~3.1	~5.0
HOMO-LUMO Gap (eV)	Not reported	3.5 (calculated)	3.2 (calculated)	2.8 (experimental)
Solubility	Low (steric hindrance)	Moderate	High (due to –OH)	Very low

Analysis :

• The target compound’s high LogP suggests superior membrane permeability but poor aqueous solubility, a common challenge in rhodanine-based drug development .
• The pyrazole-isopropoxyphenyl group likely reduces the HOMO-LUMO gap compared to Compound I, enhancing reactivity in charge-transfer interactions .
• Crystallographic studies (e.g., using SHELX or ORTEP-3 ) could clarify its packing efficiency and hydrogen-bonding patterns, which differ from hydroxy-substituted analogs .

Research Needs :

• Electrochemical profiling : To compare redox behavior with azulenylmethylene analogs .
• Crystallographic analysis : To resolve steric effects on molecular packing .
• Virtual screening : Using methods described in to predict target affinity relative to Compounds I–IV .

Biological Activity

The compound (5Z)-3-(furan-2-ylmethyl)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone family, which is known for its diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological potential, mechanisms of action, and relevant case studies.

Biological Activity Overview

Thiazolidinones, including the compound , exhibit a wide range of biological activities:

• Antidiabetic : Thiazolidinones have been extensively studied for their ability to activate peroxisome proliferator-activated receptors (PPARs), particularly PPARγ, which plays a crucial role in glucose metabolism and lipid storage .
• Anticancer : Recent studies indicate that thiazolidinone derivatives can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .
• Antimicrobial : These compounds have shown potential against various microbial strains, contributing to their therapeutic applications .
• Antioxidant : The antioxidant properties of thiazolidinones help mitigate oxidative stress, which is linked to various diseases .

The mechanisms through which thiazolidinones exert their biological effects are multifaceted:

• PPAR Activation : Thiazolidinones act as agonists for PPARγ, enhancing insulin sensitivity and promoting glucose uptake in cells .
• Enzyme Inhibition : They can inhibit enzymes involved in cancer progression and inflammation, such as COX and LOX pathways .
• Cell Signaling Modulation : Thiazolidinones may modulate signaling pathways associated with apoptosis and cell proliferation .

Case Studies

• Antidiabetic Activity : A study highlighted that thiazolidinone derivatives activated PPARγ with varying affinities, suggesting that modifications at specific positions could enhance their efficacy as antidiabetic agents. For instance, compounds with bulky substituents at the 2-position exhibited improved binding affinity to PPARγ .
• Anticancer Properties : In vitro studies demonstrated that certain thiazolidinone derivatives significantly inhibited the growth of various cancer cell lines (e.g., breast and colon cancer). The most potent derivatives showed IC50 values in the micromolar range, indicating strong anticancer activity .
• Antioxidant Activity : Research employing DPPH radical scavenging assays revealed that some thiazolidinone derivatives possess notable antioxidant capabilities, with certain compounds showing activities comparable to established antioxidants like vitamin C .

Data Tables

Biological Activity	Compound Derivative	IC50 Value (µM)	Reference
Antidiabetic	Compound A	0.5
Anticancer	Compound B	0.8
Antioxidant	Compound C	1.0

Q & A

Basic: What synthetic strategies are recommended for preparing this thiazolidinone derivative, and how can reaction conditions be optimized?

Answer:
The synthesis typically involves condensation reactions between a thiosemicarbazide intermediate and a substituted aldehyde/ketone. For example, analogous compounds (e.g., thiazolidinones with arylidene substituents) are synthesized via:

Schiff base formation : Reacting 3-(4-hydroxyphenyl)thiosemicarbazide with an oxo-compound (e.g., substituted benzaldehyde) under acidic conditions (acetic acid/DMF) .

Cyclization : Heating the intermediate in ethanol or methanol with a base (e.g., sodium acetate) to form the thiazolidinone ring .
Optimization Tips :

• Use Design of Experiments (DoE) to vary solvent polarity, temperature, and catalyst (e.g., phosphorous oxychloride for cyclization) .
• Monitor reaction progress via TLC or HPLC to identify side products (e.g., deiodinated derivatives or quinone byproducts) .

Basic: How can structural elucidation be performed for this compound, particularly confirming the (5Z) configuration?

Answer:
Key Techniques :

• X-ray crystallography : Use SHELX programs (e.g., SHELXL) for refinement and ORTEP-3 for visualizing the molecular geometry. The (5Z) configuration is confirmed by the dihedral angle between the thiazolidinone ring and the arylidene substituent .
• NMR Spectroscopy :
  • ¹H NMR : Look for coupling constants (e.g., J = 10–12 Hz for trans-olefinic protons) and deshielded thiocarbonyl signals (δ ~200 ppm in ¹³C NMR) .
  • NOESY : Correlate spatial proximity of the furan methyl group and pyrazole protons to confirm stereochemistry .

Advanced: How can computational methods (e.g., DFT, molecular docking) predict the compound’s reactivity or bioactivity?

Answer:
Methodological Workflow :

DFT Calculations :

• Use MultiWFN to analyze electron density, electrostatic potential, and Fukui indices to identify nucleophilic/electrophilic sites .
• Compare computed IR/NMR spectra with experimental data to validate the structure (e.g., thiocarbonyl stretching at ~1200 cm⁻¹) .

Molecular Docking :

• Employ AutoDock4 with flexible sidechains to simulate binding to biological targets (e.g., antimicrobial enzymes). Parameterize the thioxo group using the AMBER force field .
• Validate docking poses with NCI (Non-Covalent Interaction) plots to identify hydrogen bonds or π-π stacking .

Advanced: How to resolve contradictions in biological activity data (e.g., inconsistent IC₅₀ values across studies)?

Answer:
Root Causes & Solutions :

• Purity Issues : Characterize batches via HPLC-MS. Impurities like deiodinated analogs (common in iodophenyl derivatives) may skew bioassays .
• Assay Variability : Standardize protocols (e.g., MTT vs. resazurin assays for cytotoxicity). Cross-validate with a secondary assay (e.g., bacterial growth inhibition) .
• Solubility Effects : Use co-solvents (e.g., DMSO ≤0.1%) and confirm compound stability in media via UV-Vis spectroscopy (λmax ~300–350 nm for thiazolidinones) .

Advanced: What strategies are recommended for studying structure-activity relationships (SAR) of this compound?

Answer:
SAR Workflow :

Derivatization : Synthesize analogs by modifying:

• Furan moiety : Replace with thiophene or pyridine to assess π-π interactions.
• Pyrazole substituents : Introduce electron-withdrawing groups (e.g., -NO₂) to enhance electrophilicity .

Pharmacophore Mapping :

• Use Shape-Based Alignment (e.g., ROCS) to compare active/inactive analogs. Key pharmacophores include the thiocarbonyl group and arylidene hydrophobic domain .

QSAR Modeling :

• Train models with descriptors like logP, polar surface area, and H-bond acceptors. Validate with leave-one-out cross-validation .

Basic: What safety precautions are critical when handling this compound in the lab?

Answer:

• Toxicity Mitigation : Use fume hoods and PPE (nitrile gloves, lab coat) due to potential thiourea-like toxicity .
• Waste Disposal : Quench reactive intermediates (e.g., thiosemicarbazides) with 10% acetic acid before disposal .
• Stability : Store at –20°C under inert gas (N₂/Ar) to prevent oxidation of the thioxo group .

Advanced: How can crystallographic disorder in the isopropyloxy group be addressed during refinement?

Answer:

• SHELXL Refinement :
  • Apply PART commands to model disordered atoms with split positions.
  • Use SIMU/SAME restraints to maintain reasonable geometry for the propyl chain .
• Validation Tools : Check ADPs (Atomic Displacement Parameters) with PLATON to avoid overfitting .

Advanced: What analytical techniques are suitable for quantifying degradation products under accelerated stability conditions?

Answer:

• HPLC-DAD/MS : Use a C18 column (ACN/0.1% formic acid gradient) to separate degradation products. Monitor m/z for oxidative byproducts (e.g., sulfoxide at +16 Da) .
• TGA/DSC : Identify thermal degradation events (e.g., loss of isopropyloxy group above 200°C) .